2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

• IUPAC Name: 1-oxo-2-propan-2-ylisoquinoline-4-carboxylic acid
• InChI: InChI=1S/C13H13NO3/c1-8(2)14-7-11(13(16)17)9-5-3-4-6-10(9)12(14)15/h3-8H,1-2H3,(H,16,17)
• InChI Key: DOZLWQFNBMOKCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=CC=CC=C2C1=O)C(=O)O
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid is a chemical compound with the molecular formula C13H13NO3. It is also known by its IUPAC name 1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid.

Molecular Structure Analysis

The molecular structure of 2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid has been analyzed in several studies. For instance, QSAR modeling and molecular docking studies of 2-oxo-1, 2-dihydroquinoline-4-carboxylic acid derivatives have been conducted to understand their inhibitory biological activity towards ABCB1.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid include a molecular weight of 231.25. More detailed properties could not be found in the available literature.

Scientific Research Applications

Synthesis and Chemical Reactions

• The chemical compound has been studied for its reactions with nitrogen-substituted nucleophiles, leading to the synthesis of various 4-oxoquinoline-2-carboxylic acids (Saloutin et al., 1994).
• It is involved in ring-opening reactions of quinoline-substituted epoxides, demonstrating regioselective interactions with secondary amines and lithium amides (Boa et al., 2003).
• An improved method for synthesizing 4-hydroxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylic acid derivatives was developed, involving phthalic anhydride aminolysis and esterification with diazomethane (Blanco et al., 2006).

Pharmaceutical Research

• It has been evaluated for its antagonist activity at the glycine site on the NMDA receptor, with various derivatives synthesized and tested for in vitro activity (Carling et al., 1992).
• Research has also explored its potential as a hepatitis C NS5B polymerase inhibitor, with various derivatives synthesized and evaluated for antiviral activity (Deore et al., 2012).

Material Science and Chemical Engineering

• It has been synthesized and characterized through various reactions, contributing to the understanding of molecular interactions in material science (Hayani et al., 2021).
• Studies have also explored its use as a tert-butoxycarbonylation reagent, highlighting its chemical selectivity and reactivity under mild conditions (Saito et al., 2006).

Analytical Chemistry

• The compound has been a subject of mechanistic studies, such as the reversible solid-state melt isomerization of 2-oxindoles to 2-quinolinones (Martínez-Gudiño et al., 2019).

Biological and Medicinal Chemistry

• Its derivatives have been synthesized and evaluated for antiallergic activity, demonstrating the chemical's potential in medicinal applications (Erickson et al., 1978).